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Compound of Interest

Compound Name: ADA-07

Cat. No.: B1192125 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling ADA (N-(2-Acetamido)iminodiacetic acid), a

zwitterionic buffer and metal chelator commonly used in biological systems. Adherence to these

procedures is vital for ensuring laboratory safety and proper experimental conduct.

Immediate Safety and Personal Protective
Equipment (PPE)
Proper handling of ADA is critical to minimize exposure and ensure a safe laboratory

environment. The following personal protective equipment (PPE) is mandatory when working

with this substance.

Recommended Personal Protective Equipment:

PPE Category Specific Recommendation

Respiratory Protection
In case of insufficient ventilation, wear a suitable

respiratory mask.

Hand Protection Wear protective gloves.

Eye Protection Use safety glasses.

Skin and Body Protection Wear suitable protective clothing.
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Engineering Controls: Ensure good ventilation of the workstation to minimize inhalation

exposure.

Hazard Identification and First Aid
While ADA is generally considered to have low toxicity under normal conditions of use, it is

essential to be aware of potential hazards and the appropriate first-aid response.

Potential Symptoms and Effects:

Inhalation: Dust from the product may cause respiratory irritation with excessive exposure.

Skin Contact: Dust may cause irritation in skin folds or in combination with tight clothing.

Eye Contact: Dust may cause eye irritation.

Ingestion: No specific symptoms are expected under normal conditions.

First-Aid Measures:

Exposure Route First-Aid Procedure

Inhalation
Remove the person to fresh air and keep them

comfortable for breathing.

Skin Contact Wash the skin with plenty of water.

Eye Contact Rinse eyes with water as a precaution.

Ingestion
If you feel unwell, call a poison center or a

doctor.

In all cases of concern, seek medical advice if you feel unwell.

Operational and Disposal Plans
Handling Procedures:

Ensure adequate ventilation.
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Wear all recommended personal protective equipment.

Avoid release to the environment.

Storage:

Store in a well-ventilated place.

Keep the container tightly closed.

Spill Response: In the event of a spill, notify authorities if the product enters sewers or public

waters. Absorb the spillage to prevent material damage.

Disposal: Dispose of contents and container in accordance with licensed collector's sorting

instructions.

Experimental Applications and Protocols
ADA is a "Good's" buffer, valued in biological research for its pKa of 6.6 (at 20°C), which is near

physiological pH.[1] Its primary applications in a laboratory setting include:

Biological Buffer: Maintaining a stable pH in the range of 6.0 to 7.2 for various biological

assays and cell culture work.[1][2]

Metal Chelator: Used in studies involving metal ions due to its chelating properties.[3] For

instance, it has been used in research to develop detection methods for heavy metal ions

like cadmium.

General Experimental Protocol for Use as a Biological Buffer: While specific concentrations will

vary based on the experimental needs, a general protocol for preparing an ADA buffer solution

is as follows:

Determine the desired pH and concentration for your experiment (typically within the 6.0-7.2

pH range).

Weigh the appropriate amount of ADA powder.

Dissolve the ADA in deionized water, using a magnetic stirrer. The solution will be acidic.
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Adjust the pH to the desired level by slowly adding a strong base, such as sodium hydroxide

(NaOH), while monitoring with a calibrated pH meter.

Bring the solution to the final desired volume with deionized water.

Sterilize the buffer solution by autoclaving or filtration if it is to be used in cell culture or other

sterile applications.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of ADA in a laboratory

setting.
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Safe handling workflow for ADA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1192125#personal-protective-equipment-for-
handling-ada-07]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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